Cas no 175137-21-0 (4-Chloro-7-methylthieno[3,2-d]pyrimidine)

4-Chloro-7-methylthieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core with chloro and methyl substituents. This scaffold is of significant interest in medicinal and pharmaceutical chemistry due to its utility as a versatile intermediate in the synthesis of biologically active molecules. The chloro group at the 4-position enhances reactivity, facilitating nucleophilic substitution reactions, while the methyl group at the 7-position contributes to steric and electronic modulation. Its rigid fused-ring structure offers stability and potential for diverse functionalization, making it valuable for drug discovery, particularly in kinase inhibitor development. The compound's well-defined synthetic route and high purity further support its use in research and industrial applications.

4-Chloro-7-methylthieno[3,2-d]pyrimidine structure

175137-21-0 structure

Product Name:4-Chloro-7-methylthieno[3,2-d]pyrimidine

CAS No:175137-21-0

MF:C₇H₅ClN₂S

MW:184.645998716354

MDL:MFCD00205202

CID:134210

PubChem ID:2777586

Update Time:2025-06-07

4-Chloro-7-methylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-7-methylthieno[3,2-d]pyrimidine
- Ethyl 3-amino-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate
- Thieno[3,2-d]pyrimidine,4-chloro-7-methyl-
- BUTTPARK 46\18-89
- 7-CHLORO-3-METHYLTHIENO(3,2-D)PYRIMIDINE
- 4-Chloro-7-methylthieno[2,3-d]pyrimidine
- Thieno[3,2-d]pyrimidine, 4-chloro-7-methyl-
- PubChem23125
- IYJDOVYAFDVIDB-UHFFFAOYSA-N
- STR06851
- SBB054737
- RW2784
- 9087AA
- PB15656
- ZB007312
- AB0054065
- 4-chloro-7-methyl-thieno[3,2-d]pyrimidine
- 4-chl
- Z1201619765
- SCHEMBL358216
- 175137-21-0
- MFCD00205202
- 4-Chloro-7-methylthieno[3 pound not2-d]pyrimidine
- EN300-171134
- AKOS006228233
- FT-0618143
- SY012776
- CS-D1272
- DTXSID60380577
- A811779
- DB-015578
- MDL： MFCD00205202
- Inchi： 1S/C7H5ClN2S/c1-4-2-11-6-5(4)9-3-10-7(6)8/h2-3H,1H3
- InChI Key： IYJDOVYAFDVIDB-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C(C)=CS2)N=CN=1

Computed Properties

Exact Mass: 183.98600
Monoisotopic Mass: 183.986
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54
XLogP3: 2.6

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: 124 °C
Boiling Point: 301.3±37.0 °C at 760 mmHg
Flash Point: 136.0±26.5 °C
Refractive Index: 1.682
PSA: 54.02000
LogP: 2.65310
Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chloro-7-methylthieno[3,2-d]pyrimidine Security Information

Signal Word：Warning
Hazard Statement： Irritant
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 36
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-7-methylthieno[3,2-d]pyrimidine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-7-methylthieno[3,2-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	017075-250mg	4-Chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	95%	250mg	￡13.00	2022-03-01
Fluorochem	017075-1g	4-Chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	95%	1g	￡27.00	2022-03-01
Fluorochem	017075-5g	4-Chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	95%	5g	￡92.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	084152-1g	4-Chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	97%	1g	746.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	084152-5g	4-Chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	97%	5g	2909.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KU932-200mg	4-Chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	97%	200mg	71.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KU932-20g	4-Chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	97%	20g	2601.0CNY	2021-08-04
Chemenu	CM107354-100g	4-chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	97%	100g	$418	2021-08-06
Chemenu	CM107354-5g	4-chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	97%	5g	$***	2023-03-30
Chemenu	CM107354-25g	4-chloro-7-methylthieno[3,2-d]pyrimidine	175137-21-0	97%	25g	$***	2023-03-30

4-Chloro-7-methylthieno[3,2-d]pyrimidine Production Method

4-Chloro-7-methylthieno[3,2-d]pyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:175137-21-0)4-CHLORO-7-METHYLTHIENO[3,2-D]PYRIMIDINE

Order Number:sfd8363

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

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